Cas no 923283-52-7 (1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-1-(4-chlorobutyl)-)
923283-52-7 structure
Product Name:1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-1-(4-chlorobutyl)-
CAS No:923283-52-7
MF:C9H10Cl2N4
MW:245.10849905014
CID:737854
PubChem ID:71445799
Update Time:2025-04-19
1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-1-(4-chlorobutyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-1-(4-chlorobutyl)-
- 7-chloro-1-(4-chlorobutyl)pyrazolo[4,3-d]pyrimidine
- 7-Chloro-1-(4-chlorobutyl)-1H-pyrazolo[4,3-d]pyrimidine
- DTXSID50854313
- SCHEMBL12725372
- 923283-52-7
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- Inchi: 1S/C9H10Cl2N4/c10-3-1-2-4-15-8-7(5-14-15)12-6-13-9(8)11/h5-6H,1-4H2
- InChI Key: XOGRAFFQJRMBLS-UHFFFAOYSA-N
- SMILES: ClCCCCN1C2C(=NC=NC=2C=N1)Cl
Computed Properties
- Exact Mass: 244.0282517g/mol
- Monoisotopic Mass: 244.0282517g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 43.6Ų
1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-1-(4-chlorobutyl)- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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